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Compound of Interest

Compound Name: Nylon 6/66

Cat. No.: B1584677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Nylon 6/66, a versatile

copolymer in textile fiber engineering. This document details the synthesis, manufacturing, and

characterization of Nylon 6/66 fibers, offering structured data and experimental protocols for

laboratory and research applications.

Introduction to Nylon 6/66
Nylon 6/66 is a copolyamide synthesized from three monomers: caprolactam (the precursor to

Nylon 6), hexamethylenediamine, and adipic acid (the precursors to Nylon 66).[1][2] This

copolymerization allows for the tailoring of properties by adjusting the ratio of the constituent

monomers, offering a balance of characteristics between Nylon 6 and Nylon 66.[1][3] Key

attributes of Nylon 6/66 fibers include high tensile strength, excellent abrasion resistance, and

good thermal stability, making them suitable for a wide range of applications in the textile

industry, from apparel and carpets to industrial textiles and automotive components.[4][5]

Physicochemical Properties of Nylon 6/66 Fibers
The properties of Nylon 6/66 fibers are highly dependent on the comonomer ratio, molecular

weight, and processing conditions such as draw ratio and thermal treatment. Below are tables

summarizing the typical mechanical and thermal properties of Nylon 6/66 and its parent

homopolymers.
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Table 1: Mechanical Properties of Nylon Fibers

Property Nylon 6
Nylon 6/66
(8wt% AH-
salt)

Nylon 66
(Standard)

Nylon 66
(High
Tenacity)

Test
Method

Density

(g/cm³)
1.13 - 1.14 1.15 ISO 1183-1

Tensile

Strength

(MPa)

54.2 64.68 85 >600

ISO 527-1/-2

/ ASTM

D3822

Tensile

Strength (g/d)
3.0-6.0 - 3.0-6.8 8.0-9.5 ASTM D3822

Elongation at

Break (%)
>100 274.41 70 15-30

ISO 527-1/-2

/ ASTM

D3822

Tensile

Modulus

(GPa)

2.3 - 3.55 - ISO 527-1/-2

Moisture

Regain (%) at

65% RH

4.0-4.5 2.14 4.0-4.5 4.0-4.5 -

Data compiled from multiple sources.[2][4][6][7]

Table 2: Thermal Properties of Nylon Fibers
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Property Nylon 6
Nylon 6/66
(Varying
Ratios)

Nylon 66 Test Method

Melting

Temperature

(Tm) (°C)

~220 200.9 - 215 ~260
ISO 11357-1/-3 /

ASTM D3418

Glass Transition

Temperature (Tg)

(°C)

40-60

Varies with

comonomer ratio

and water

content

29-42
ISO 11357-1/-2 /

ASTM D3418

Heat Deflection

Temperature (°C)

at 1.8 MPa

- - 85 ISO 75-1/-2

Decomposition

Temperature (°C)
-

Degrades

significantly after

400°C

Starts at ~350°C ASTM E1131

Data compiled from multiple sources.[1][4][6][8]

Synthesis and Manufacturing of Nylon 6/66 Fibers
The production of Nylon 6/66 fibers involves two main stages: polymerization to create the

copolymer and a spinning and drawing process to form the final filaments.

Synthesis of Nylon 6/66 Copolymer
Nylon 6/66 is produced through melt polycondensation.[2] In this process, caprolactam is

mixed with a pre-formed salt of hexamethylenediamine and adipic acid (AH salt). The mixture is

heated under pressure in a reactor to initiate polymerization. Water is removed to drive the

reaction towards the formation of high molecular weight copolymers.[5] The ratio of

caprolactam to AH salt can be adjusted to achieve the desired final properties of the copolymer.

[2]
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Reactants

Process

Products
Caprolactam

(Nylon 6 Monomer)

Reactor
(Melt Polycondensation)Hexamethylenediamine +

Adipic Acid

Nylon 6/66 Copolymer
[-CO-(CH2)5-NH-]n[-CO-(CH2)4-CO-NH-(CH2)6-NH-]mPolymerization

Water
(Byproduct)

Condensation
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Nylon 6/66 Polymer Chips

Melt Spinning
(Extrusion through Spinneret)

Cooling & Solidification
(Air Quenching)

Drawing
(Stretching to Align Molecules)

Heat Setting
(Stabilizing Structure)

Winding
(Collection on Bobbins)

Nylon 6/66 Fibers
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Morphological Analysis Thermal Analysis Mechanical Analysis

Data Interpretation & Reporting

Nylon 6/66 Fiber Sample

SEM Analysis
(Surface & Cross-Section)

DSC Analysis
(Tg, Tm, Crystallinity)

TGA Analysis
(Thermal Stability)

Tensile Testing
(Strength, Elongation, Modulus)

Correlate Properties with
Processing Parameters

Generate Comprehensive Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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